Cas no 62433-42-5 (2-Thiazolamine, N-(2-chlorophenyl)-4-(2-fluoro-5-methylphenyl)-)

• Product Name: 2-Thiazolamine, N-(2-chlorophenyl)-4-(2-fluoro-5-methylphenyl)-
• CAS No: 62433-42-5
• MF: C₁₆H₁₂ClFN₂S
• MW: 318.796284675598
• CID: 444959
• PubChem ID: 71386452
• Update Time: 2025-04-19

2-Thiazolamine, N-(2-chlorophenyl)-4-(2-fluoro-5-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, N-(2-chlorophenyl)-4-(2-fluoro-5-methylphenyl)-
• N-(2-chlorophenyl)-4-(2-fluoro-5-methylphenyl)-1,3-thiazol-2-amine
• 62433-42-5
• DTXSID20808626

• Inchi： 1S/C16H12ClFN2S/c1-10-6-7-13(18)11(8-10)15-9-21-16(20-15)19-14-5-3-2-4-12(14)17/h2-9H,1H3,(H,19,20)
• InChI Key： KVDNJVWZXYJOGO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC1=NC(=CS1)C1C(=CC=C(C)C=1)F

Computed Properties

• Exact Mass: 318.03956
• Monoisotopic Mass: 318.0393754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 24.92